Cas no 1181713-08-5 (4-{N-(4-fluorophenyl)methylacetamido}butanoic acid)

• Product Name: 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid
• CAS No: 1181713-08-5
• MF: C₁₃H₁₆FNO₃
• MW: 253.26944732666
• CID: 6237327
• PubChem ID: 39356230
• Update Time: 2025-05-22

4-{N-(4-fluorophenyl)methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid
• 4-{N-[(4-fluorophenyl)methyl]acetamido}butanoic acid
• EN300-18524135
• 1181713-08-5

• Inchi： 1S/C13H16FNO3/c1-10(16)15(8-2-3-13(17)18)9-11-4-6-12(14)7-5-11/h4-7H,2-3,8-9H2,1H3,(H,17,18)
• InChI Key： OYZJTFKLPNZQBW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(C(C)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 253.11142153g/mol
• Monoisotopic Mass: 253.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid

Exploring the Potential of 4-{N-(4-Fluorophenyl)methylacetamido}butanoic Acid: A Comprehensive Overview

The compound 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid, identified by the CAS registry number CAS No. 1181713-08-5, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactive applications. This compound, a derivative of butanoic acid, incorporates a fluorinated aromatic ring and an acetamide group, which contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as fluorine substitution often enhances pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid, the presence of a fluorine atom at the para position of the phenyl ring not only increases molecular rigidity but also potentially improves its interaction with biological targets. This makes it a promising candidate for further exploration in therapeutic applications.

From a structural standpoint, 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid consists of a four-carbon chain (butanoic acid) substituted at the fourth position with an acetamide group. The acetamide group itself is attached to a methyl-substituted phenyl ring containing a fluorine atom. This arrangement allows for a balance between hydrophilicity and lipophilicity, which is crucial for drug-like behavior.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic acylation of 4-fluoroaniline with an appropriate acyl chloride, followed by subsequent reactions to introduce the butanoic acid moiety. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic pathways.

The biological evaluation of 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid has revealed intriguing properties that warrant further investigation. For instance, in vitro assays have demonstrated moderate inhibitory activity against certain enzymes implicated in inflammatory processes, suggesting potential anti-inflammatory applications. Additionally, preliminary studies on cellular models have indicated that this compound may exhibit selective cytotoxicity towards cancer cells, making it a candidate for anticancer drug development.

In terms of pharmacokinetics, computational modeling has predicted favorable absorption profiles for 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid, with reasonable estimates for oral bioavailability. These predictions are supported by in vivo studies in preclinical models, which have shown moderate systemic exposure levels following administration.

The development of analogs based on this compound is another active area of research. By modifying the substituents on the phenyl ring or altering the length of the carbon chain, scientists aim to optimize both efficacy and safety profiles. For example, introducing electron-withdrawing groups or varying the position of fluorine substitution could significantly impact the compound's interaction with target proteins.

In conclusion, 4-{N-(4-fluorophenyl)methylacetamido}butanoic acid, with its unique structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in areas such as oncology and inflammation management.